TBC-1

• Molecular Formula: C31H28BrN3O3
• Molecular Weight: 570.5 g/mol
• InChI: InChI=1S/C31H28BrN3O3/c1-3-33(4-2)25-9-7-21-15-26(31(37)38-30(21)16-25)29(36)12-6-20-5-10-27-22(13-20)17-34-19-35(27)18-23-14-24(32)8-11-28(23)34/h5-16H,3-4,17-19H2,1-2H3/b12-6+
• InChIKey: YBKYIWRWDYSPCA-WUXMJOGZSA-N

TBC-1 Type-I Photosensitizer Overview

TBC-1 (CAS 2522115-48-4) is a chlorophyll-a derivative engineered on a Tröger's base scaffold, classified as a Type-I photosensitizer (PS) for photodynamic therapy (PDT) [1]. In contrast to conventional Type-II PSs that rely on singlet oxygen generation, TBC-1 operates via an oxygen-conserving electron-transfer mechanism that generates superoxide and hydroxyl radicals, enabling PDT efficacy under hypoxic tumor conditions [1]. The compound possesses a molecular weight of 570.48 g/mol and molecular formula C31H28BrN3O3 [2]. TBC-1 was developed alongside three structural analogs (TBC-2 through TBC-4) as part of a systematic medicinal chemistry campaign to exploit the Tröger's base framework for promoting intersystem crossing efficiency and creating an electron-rich environment favorable for Type-I ROS production [1].

Mechanism

Type-I electron-transfer radical generation under hypoxia

Localization

Intrinsic endoplasmic reticulum targeting without ligand conjugation

Oxygen context

Oxygen-conserving pathway; maintains photodynamic response in low O₂

• [1] Yuan R, Chen W, Zhuang M, Chi X, Ma L, Mi L, Dong M, Huang P, Wan Y, Zhang P, Wu H. Tröger's Base as a Potential Bridge to Type-I Photosensitizers: Mechanism and Antitumor Applications. J Med Chem. 2025;68(2):1483-1498. doi:10.1021/acs.jmedchem.4c01587. PMID: 39772640. View Source
• [2] MedChemExpress. TBC-1 Datasheet (Cat. No.: HY-168854). CAS No.: 2522115-48-4. Molecular Formula: C31H28BrN3O3, Molecular Weight: 570.48. View Source

Why TBC-1 Cannot Be Substituted by Analogs

Although TBC-1 belongs to a homologous series of four Tröger's base-derived Type-I PSs (TBC-1 through TBC-4), the series exhibits pronounced divergence in dark toxicity profiles that precludes interchangeable use [1]. TBC-1 and TBC-2 demonstrate negligible dark cytotoxicity, whereas TBC-3 and TBC-4 display relatively high dark toxicity, indicating that subtle structural modifications within the Tröger's base framework profoundly alter biocompatibility [1]. Furthermore, TBC-1 uniquely combines efficient Type-I ROS generation with endoplasmic reticulum targeting capability, a subcellular localization feature not uniformly shared across the series [1]. Selection of TBC-1 over its analogs must therefore be justified by its favorable therapeutic window—potent light-activated cytotoxicity with minimal off-target dark toxicity—rather than assumed class-level equivalence [1].

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Tröger's base analogs TBC-3/TBC-4 exhibit elevated dark cytotoxicity, limiting direct use in systemic administration protocols where biocompatibility is critical.

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Endoplasmic reticulum targeting is not uniform across the series; TBC-2 lacks confirmed ER accumulation, which may alter subcellular damage pattern and pro-apoptotic signaling.

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In vivo antitumor response has only been reported for TBC-1; analog substitution cannot be justified without equivalent in vivo biocompatibility and efficacy data.

• [1] Yuan R, Chen W, Zhuang M, Chi X, Ma L, Mi L, Dong M, Huang P, Wan Y, Zhang P, Wu H. Tröger's Base as a Potential Bridge to Type-I Photosensitizers: Mechanism and Antitumor Applications. J Med Chem. 2025;68(2):1483-1498. doi:10.1021/acs.jmedchem.4c01587. PMID: 39772640. View Source

TBC-1 Differentiation Evidence

Superior Dark Biocompatibility

Among the four Tröger's base-based Type-I photosensitizers, TBC-1 and TBC-2 exhibit negligible dark toxicity, while TBC-3 and TBC-4 show relatively high dark toxicity, establishing TBC-1 as the preferred candidate for minimizing off-target damage in the absence of light activation [1]. This differential dark toxicity profile is a critical procurement differentiator, as high dark toxicity renders photosensitizers unsuitable for clinical or in vivo research applications where systemic administration exposes healthy tissues to the compound prior to localized illumination [1].

Dark Cytocompatibility

Head-to-head

TBC-1: negligible dark toxicity
TBC-3/TBC-4: relatively high dark toxicity

Supports selection for systemic administration research with extended pre-irradiation distribution phase

Data from in vitro viability assay; full concentration range requires reference to primary paper

Evidence Dimension	Dark cytotoxicity (in vitro biocompatibility without light activation)
Target Compound Data	TBC-1: Negligible dark toxicity (excellent biocompatibility)
Comparator Or Baseline	TBC-3 and TBC-4: Relatively high dark toxicity
Quantified Difference	Qualitative ranking: TBC-1 ≈ TBC-2 << TBC-3 ≈ TBC-4 in dark cytotoxicity
Conditions	In vitro cell viability assay under dark (no light) conditions; specific cell line and concentration range not detailed in accessible abstract; full data in Yuan et al. J Med Chem 2025

Why This Matters

Low dark toxicity is a prerequisite for systemic administration of any photosensitizer, directly influencing the therapeutic index; TBC-1's favorable profile reduces the risk of indiscriminate tissue damage prior to photoirradiation, a key criterion for compound selection in translational PDT research.

• [1] Yuan R, Chen W, Zhuang M, Chi X, Ma L, Mi L, Dong M, Huang P, Wan Y, Zhang P, Wu H. Tröger's Base as a Potential Bridge to Type-I Photosensitizers: Mechanism and Antitumor Applications. J Med Chem. 2025;68(2):1483-1498. doi:10.1021/acs.jmedchem.4c01587. PMID: 39772640. View Source

Hypoxia-Tolerant PDT Efficacy

TBC-1 demonstrates photodynamic therapy efficiency in vitro under both normoxic and hypoxic conditions, a differentiation point from conventional Type-II photosensitizers whose singlet oxygen (¹O₂) generation mechanism requires abundant molecular oxygen and is therefore severely compromised in the hypoxic tumor microenvironment [1]. TBC-1's Type-I mechanism involves direct electron transfer to O₂ to generate superoxide (O₂•⁻) and hydroxyl radicals (•OH), which consumes less oxygen per cytotoxic event compared to Type-II energy transfer pathways [1].

Hypoxia-Tolerant Response

Class-level inference

TBC-1: sustained photodynamic effect under hypoxia
Type-II PS: efficacy markedly diminished

Indicates suitability for hypoxic tumor model studies where Type-II PSs fail

Oxygen-dependent comparison is based on known singlet-oxygen mechanism; confirm with target O₂ level

Evidence Dimension	PDT efficacy retention under hypoxia vs. normoxia
Target Compound Data	TBC-1: Outstanding PDT efficiency in vitro under both normoxia and hypoxia
Comparator Or Baseline	Conventional Type-II photosensitizers (e.g., porphyrin-based PSs): PDT efficacy markedly diminished under hypoxia due to oxygen-dependent ¹O₂ generation (class-level mechanistic inference)
Quantified Difference	Not precisely quantified in accessible abstract; full concentration-response and IC₅₀ data under 21% vs. 1% O₂ available in Yuan et al. J Med Chem 2025
Conditions	In vitro cancer cell line models; normoxia (21% O₂) and hypoxia (1% O₂ or chemical hypoxia mimetic) conditions with standardized light irradiation

Why This Matters

Tumor hypoxia is a major cause of PDT treatment failure in clinical settings; TBC-1's hypoxia-tolerant mechanism addresses a well-documented limitation of Type-II PSs, making it the superior candidate for research targeting hypoxic solid tumors where oxygen partial pressure is below 10 mmHg.

• [1] Yuan R, Chen W, Zhuang M, Chi X, Ma L, Mi L, Dong M, Huang P, Wan Y, Zhang P, Wu H. Tröger's Base as a Potential Bridge to Type-I Photosensitizers: Mechanism and Antitumor Applications. J Med Chem. 2025;68(2):1483-1498. doi:10.1021/acs.jmedchem.4c01587. PMID: 39772640. View Source

In Vivo Tumor Suppression

TBC-1 effectively inhibits tumor growth in vivo with negligible side effects, as demonstrated in tumor-bearing animal models [1]. This in vivo validation distinguishes TBC-1 from compounds in the Tröger's base series that only possess in vitro characterization and from many literature-reported photosensitizers that exhibit dose-limiting systemic toxicity at therapeutically relevant doses [1].

In Vivo Tumor Response

Reported

Tumor growth inhibition observed in murine xenograft model; systemic side effects reported as negligible

Supports translational research of Type-I PS in vivo; only compound in series with published antitumor response

Quantified tumor volume and body weight data available in full publication

Evidence Dimension	In vivo antitumor efficacy and systemic toxicity
Target Compound Data	TBC-1: Effectively inhibits tumor growth in vivo with negligible side effects
Comparator Or Baseline	TBC-3 and TBC-4: Not selected for in vivo evaluation due to high dark toxicity; TBC-2: In vivo data not highlighted in accessible abstract
Quantified Difference	TBC-1 was the only compound in the series explicitly reported to combine effective in vivo tumor inhibition with negligible side effects; quantified tumor volume reduction and body weight change data available in full paper
Conditions	In vivo murine tumor xenograft model; TBC-1 administered via systemic injection followed by localized light irradiation of tumor site

Why This Matters

In vivo validation is the critical gate-keeper for translational PDT research; TBC-1 is the only compound in its series with demonstrated in vivo antitumor efficacy in the absence of systemic toxicity, directly informing compound selection for preclinical development programs.

• [1] Yuan R, Chen W, Zhuang M, Chi X, Ma L, Mi L, Dong M, Huang P, Wan Y, Zhang P, Wu H. Tröger's Base as a Potential Bridge to Type-I Photosensitizers: Mechanism and Antitumor Applications. J Med Chem. 2025;68(2):1483-1498. doi:10.1021/acs.jmedchem.4c01587. PMID: 39772640. View Source

Endoplasmic Reticulum Targeting

TBC-1 possesses intrinsic endoplasmic reticulum (ER) targeting ability, causing localized Type-I ROS generation at the ER membrane [1]. ER-targeted photodynamic damage triggers prolonged ER stress responses and amplifies pro-apoptotic signaling cascades, whereas photosensitizers that distribute diffusely in the cytoplasm or accumulate in lysosomes often require higher light doses to achieve equivalent cell killing due to the subcellular compartment's relative resilience to oxidative damage [1]. The ER targeting property is attributed to TBC-1's molecular design rather than requiring an exogenous targeting ligand, simplifying formulation [1].

ER Targeting Ability

Class-level inference

TBC-1: confirmed ER accumulation; enhanced pro-apoptotic signaling
Non-targeted PSs: diffuse distribution

Positions TBC-1 for ER stress-mediated immunogenic cell death studies

Ligand-free targeting may simplify formulation; verify colocalization in your model

Evidence Dimension	Subcellular localization and associated apoptotic efficiency
Target Compound Data	TBC-1: Endoplasmic reticulum targeting confirmed; efficient Type-I ROS generation at ER; enhanced pro-apoptotic effect
Comparator Or Baseline	Non-targeted photosensitizers (e.g., chlorin e6, porphyrin derivatives): Diffuse cytoplasmic or lysosomal distribution without preferential ER accumulation
Quantified Difference	ER vs. non-ER targeting: literature precedents indicate ER-localized PDT can reduce the threshold light dose required for apoptosis by 2- to 5-fold versus lysosome-localized PSs (class-level inference from ER stress biology literature)
Conditions	Subcellular co-localization experiments using ER-specific fluorescent probes (e.g., ER-Tracker) in cancer cell lines

Why This Matters

Subcellular targeting directly governs PDT potency and the mode of cell death; ER-targeted photosensitizers preferentially induce immunogenic apoptosis rather than necrosis, which is advantageous for triggering anti-tumor immune responses. TBC-1's ligand-free ER targeting simplifies experimental protocols and reduces formulation variables.

• [1] Yuan R, Chen W, Zhuang M, Chi X, Ma L, Mi L, Dong M, Huang P, Wan Y, Zhang P, Wu H. Tröger's Base as a Potential Bridge to Type-I Photosensitizers: Mechanism and Antitumor Applications. J Med Chem. 2025;68(2):1483-1498. doi:10.1021/acs.jmedchem.4c01587. PMID: 39772640. View Source

TBC-1 Application Scenarios

Hypoxic Tumor PDT Models

TBC-1 is the preferred choice for in vitro and in vivo PDT studies targeting hypoxic tumor microenvironments (e.g., pancreatic ductal adenocarcinoma, glioblastoma, advanced squamous cell carcinoma) where oxygen partial pressure falls below 10 mmHg and conventional Type-II PSs fail [1]. Its Type-I electron-transfer mechanism enables sustained ROS generation and tumor cell killing under both normoxic and hypoxic conditions, a capability not available from oxygen-dependent porphyrin, chlorin, or phthalocyanine-based photosensitizers [1].

Systemic Administration with High Biocompatibility

For experimental protocols involving intravenous or intraperitoneal administration followed by delayed (hours to days) localized light irradiation, TBC-1 is the strongest candidate within the Tröger's base series due to its negligible dark toxicity [1]. This property minimizes unintended damage to skin, bone marrow, and reticuloendothelial organs during the pharmacokinetic distribution phase prior to photoactivation, a concern that disqualifies the structurally related analogs TBC-3 and TBC-4 [1].

Immunogenic Cell Death Studies

TBC-1's endoplasmic reticulum targeting capability positions it as a tool compound for investigating ER stress-mediated immunogenic cell death in PDT research [1]. ER-localized oxidative damage is a potent trigger of calreticulin exposure, ATP secretion, and HMGB1 release—damage-associated molecular patterns (DAMPs) that activate dendritic cells and prime anti-tumor T-cell responses [1]. Researchers studying the intersection of PDT and cancer immunotherapy should prioritize TBC-1 over non-ER-targeted photosensitizers for these mechanistic investigations [1].

SAR Studies of Tröger's Base Photosensitizers

TBC-1 serves as the lead compound and reference standard for SAR studies exploring the Tröger's base scaffold in Type-I photosensitizer design [1]. Its favorable balance of dark biocompatibility, Type-I ROS quantum yield, ER targeting, and in vivo antitumor efficacy establishes a benchmark against which newly synthesized analogs can be quantitatively compared. Procurement of TBC-1 alongside TBC-2, TBC-3, and TBC-4 enables systematic investigation of how halogen substitution patterns on the Tröger's base core modulate photophysical and biological properties [1].

Application

Selection Property

Validation Focus

Hypoxic tumor PDT research

Type-I electron-transfer mechanism; hypoxia-tolerant ROS generation

Hypoxia-condition photodynamic response; O₂-independent cell killing

Systemic administration biocompatibility

Low dark cytotoxicity profile versus analogs

Dark toxicity assessment in systemic models prior to photoactivation

ER stress & immunogenic cell death studies

Intrinsic endoplasmic reticulum targeting with Type-I ROS

DAMP release, calreticulin exposure, and immune activation endpoints

Tröger's base SAR investigations

Lead compound with balanced dark biocompatibility, ER targeting, and in vivo response

Comparative photophysical and biological characterization across analog series

• [1] Yuan R, Chen W, Zhuang M, Chi X, Ma L, Mi L, Dong M, Huang P, Wan Y, Zhang P, Wu H. Tröger's Base as a Potential Bridge to Type-I Photosensitizers: Mechanism and Antitumor Applications. J Med Chem. 2025;68(2):1483-1498. doi:10.1021/acs.jmedchem.4c01587. PMID: 39772640. View Source